Cas no 2034238-34-9 (4-phenyl-1-[6-(thiolan-3-yloxy)pyridine-3-carbonyl]piperidine-4-carbonitrile)

• Product Name: 4-phenyl-1-[6-(thiolan-3-yloxy)pyridine-3-carbonyl]piperidine-4-carbonitrile
• CAS No: 2034238-34-9
• MF: C₂₂H₂₃N₃O₂S
• MW: 393.501923799515
• CID: 5548974
• Update Time: 2025-10-30

4-phenyl-1-[6-(thiolan-3-yloxy)pyridine-3-carbonyl]piperidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-1-[6-(thiolan-3-yloxy)pyridine-3-carbonyl]piperidine-4-carbonitrile

• Inchi： 1S/C22H23N3O2S/c23-16-22(18-4-2-1-3-5-18)9-11-25(12-10-22)21(26)17-6-7-20(24-14-17)27-19-8-13-28-15-19/h1-7,14,19H,8-13,15H2
• InChI Key： MRTJXGFSITZZKL-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC=C(OC3CCSC3)N=C2)=O)CCC(C2=CC=CC=C2)(C#N)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-phenyl-1-[6-(thiolan-3-yloxy)pyridine-3-carbonyl]piperidine-4-carbonitrile

Introduction to 4-phenyl-1-[6-(thiolan-3-yloxy)pyridine-3-carbonyl]piperidine-4-carbonitrile (CAS No. 2034238-34-9)

4-phenyl-1-[6-(thiolan-3-yloxy)pyridine-3-carbonyl]piperidine-4-carbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2034238-34-9, represents a fusion of heterocyclic chemistry and pharmacophore design, making it a subject of intense interest for researchers exploring novel therapeutic agents. The presence of multiple functional groups, including a pyridine ring, a piperidine moiety, and a thiolan-based linker, contributes to its complex molecular architecture and suggests diverse interactions with biological targets.

The name of this compound provides valuable insights into its chemical composition. The phenyl group at the 4-position of the piperidine ring introduces hydrophobicity and aromaticity, which can influence both solubility and binding affinity. The 6-(thiolan-3-yloxy)pyridine-3-carbonyl moiety is particularly noteworthy, as it combines a pyridine core with a thiolan-derived oxygenated side chain. This structural feature has been explored in various drug discovery programs due to its ability to modulate enzyme activity and receptor binding. The carbonitrile group at the 4-position of the piperidine ring adds another layer of reactivity, enabling further derivatization and functionalization.

In recent years, there has been growing interest in the development of small molecules that can interact with biological systems in novel ways. The structure of 4-phenyl-1-[6-(thiolan-3-yloxy)pyridine-3-carbonyl]piperidine-4-carbonitrile makes it an attractive candidate for further investigation in several therapeutic areas. For instance, the pyridine ring is a common pharmacophore in many approved drugs, known for its ability to engage with proteins and enzymes. The thiolan moiety, while less common in drug candidates, has shown promise in modulating inflammatory pathways and neurotransmitter systems. This combination suggests potential applications in treating conditions such as inflammation, neurodegeneration, and metabolic disorders.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The molecular framework allows for modifications at multiple sites, enabling researchers to fine-tune its properties for specific biological targets. For example, the carbonitrile group can be hydrolyzed or reduced to introduce different functionalities, while the phenyl group can be replaced or substituted to alter electronic properties. These features make it an ideal candidate for structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) approaches.

Recent advancements in computational chemistry have also enhanced the study of such compounds. Molecular modeling techniques can predict how 4-phenyl-1-[6-(thiolan-3-yloxy)pyridine-3-carbonyl]piperidine-4-carbonitrile interacts with biological targets at the atomic level. These simulations have been instrumental in identifying key binding residues and optimizing lead compounds before experimental validation. Furthermore, virtual screening methods have enabled researchers to rapidly assess thousands of analogs based on this scaffold, accelerating the discovery process.

The synthesis of this compound presents both challenges and opportunities. Traditional synthetic routes may involve multi-step sequences involving condensation reactions, cyclization processes, and protection-deprotection strategies. However, modern synthetic methodologies are increasingly focused on efficiency and sustainability. Catalytic approaches, such as transition-metal-catalyzed cross-coupling reactions, have been explored to streamline the construction of complex frameworks like this one. Additionally, green chemistry principles are being applied to minimize waste and improve yields.

In terms of biological activity, 4-phenyl-1-[6-(thiolan-3-yloxy)pyridine-3-carbonyl]piperidine-4-carbonitrile has shown promise in preliminary assays targeting enzymes involved in disease pathways. For example, derivatives of this scaffold have demonstrated inhibitory effects on kinases and other enzymes implicated in cancer progression. The precise mechanism of action would depend on how it interacts with specific proteins or nucleic acids within cells. Further studies are needed to elucidate these interactions using biochemical assays and structural biology techniques.

The pharmacokinetic profile of this compound is another critical aspect that influences its potential as a drug candidate. Factors such as solubility, bioavailability, metabolic stability, and excretion pathways must be carefully evaluated before moving into clinical trials. Advances in biopharmaceutical profiling have enabled researchers to predict these properties early in the development process using computational models or experimental data from related compounds.

Given its unique structural features, 4-phenyl-1-[6-(thiolan-3-yloxy)pyridine-3-carbonyl]piperidine-4-carbonitrile represents an exciting opportunity for innovation in medicinal chemistry. Its combination of heterocyclic moieties and functional groups makes it well-suited for targeting multiple disease pathways simultaneously—a strategy known as polypharmacology—which has gained traction as an effective approach for developing broad-spectrum therapeutics.

The future directions for research on this compound could include exploring its role in preclinical models or conducting pilot clinical trials to assess safety and efficacy profiles further. Collaborations between academic institutions and pharmaceutical companies may also facilitate rapid translation from bench science to market-ready products.

In conclusion, 4-phenyl-1-[6-(thiolan-3-yloxy)pyridine- 3-carbonyl]piperidine- 4-carbonitrile (CAS No. 2034238- 34- 9) stands out as a promising candidate for therapeutic development due to its intricate molecular design and potential biological activities。 With continued research efforts focused on optimizing its properties, synthesizing analogs,and evaluating its pharmacological effects,this compound could contribute significantly to advancements across various therapeutic areas。